Doxorubicin Hydrochloride

• CAS No.: 25316-40-9
• Product Name: Doxorubicin Hydrochloride
• Molecular Formula: C27H29NO11·HCl
• Molecular Weight: 580 g/mol
• IUPAC Name: 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
• Standard InChI: InChI=1S/C27H29NO11.ClH/c1-10-22(31)13(28)6-17(38-10)39-15-8-27(36,16(30)9-29)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34;/h3-5,10,13,15,17,22,29,31,33,35-36H,6-9,28H2,1-2H3;1H
• Standard InChIKey: MWWSFMDVAYGXBV-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N)O.Cl
• SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N)O.Cl
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N)O.Cl
• Appearance: Orange-Red Solid
• Melting Point: 399 to 401 °F (Decomposes) (NTP, 1992)
• Physical Description: Adriamycin hydrochloride appears as orange-red thin needles. Aqueous solutions yellow-orange at acid pHs, orange-red at neutral pHs, and violet blue over pH 9. (NTP, 1992)
• Description: Doxorubicin Hydrochloride is the hydrochloride salt of doxorubicin, an anthracycline antibiotic with antineoplastic activity. Doxorubicin, isolated from the bacterium Streptomyces peucetius var. caesius, is the hydroxylated congener of daunorubicin. Doxorubicin intercalates between base pairs in the DNA helix, thereby preventing DNA replication and ultimately inhibiting protein synthesis. Additionally, doxorubicin inhibits topoisomerase II which results in an increased and stabilized cleavable enzyme-DNA linked complex during DNA replication and subsequently prevents the ligation of the nucleotide strand after double-strand breakage. Doxorubicin also forms oxygen free radicals resulting in cytotoxicity secondary to lipid peroxidation of cell membrane lipids; the formation of oxygen free radicals also contributes to the toxicity of the anthracycline antibiotics, namely the cardiac and cutaneous vascular effects.; Doxorubicin hydrochloride is an anthracycline.; Adriamycin hydrochloride appears as orange-red thin needles. Aqueous solutions yellow-orange at acid pHs, orange-red at neutral pHs, and violet blue over pH 9. (NTP, 1992)
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 23214-92-8 (Parent)
• Solubility: Soluble (NTP, 1992)
• Synonyms: 4' Epi Adriamycin; 4' Epi Doxorubicin; 4' Epi DXR; 4' Epiadriamycin; 4' Epidoxorubicin; 4'-Epi-Adriamycin; 4'-Epi-Doxorubicin; 4'-Epi-DXR; 4'-Epiadriamycin; 4'-Epidoxorubicin; Ellence; EPI cell; EPI-cell; EPIcell; Epilem; Epirubicin; Epirubicin Hydrochloride; Farmorubicin; Farmorubicina; Farmorubicine; Hydrochloride, Epirubicin; IMI 28; IMI-28; IMI28; NSC 256942; NSC-256942; NSC256942; Pharmorubicin
• PubChem Compound: 21584061
• Last Modified: Nov 11 2021